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Executive Summary
Almokalant is a potent and selective blocker of the rapid component of the delayed rectifier

potassium current (IKr), classifying it as a Class III antiarrhythmic agent. Its primary

electrophysiological effect is the prolongation of the cardiac action potential duration (APD),

which in turn lengthens the effective refractory period (ERP) and the QT interval on the

electrocardiogram. This guide provides a comprehensive overview of the mechanism of action

of Almokalant on ventricular repolarization, supported by quantitative data from various

experimental models. Detailed experimental protocols for key assays are provided, along with

visual representations of the underlying mechanisms and workflows to facilitate a deeper

understanding for research and drug development professionals.

Mechanism of Action
Almokalant exerts its effect on ventricular repolarization by directly interacting with and

blocking the pore of the hERG (human Ether-à-go-go-Related Gene) potassium channel, which

is responsible for the IKr current.[1] This current is a critical component in phase 3 of the

cardiac action potential, contributing significantly to the repolarization of ventricular myocytes.

[2] By inhibiting IKr, Almokalant delays the efflux of potassium ions from the cell, thereby

prolonging the duration of the action potential.[1] This effect is more pronounced at slower

heart rates, a characteristic known as reverse use-dependence. The prolongation of the APD
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leads to an increase in the ERP, making the myocardial tissue less susceptible to re-entrant

arrhythmias.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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